Cas no 23197-98-0 (Guanosine5'-(tetrahydrogen triphosphate), 8-bromo-)

8-Bromoguanosine 5'-(tetrahydrogen triphosphate), or 8-Br-GTP, is a modified nucleotide analog where the guanine base is substituted with a bromine atom at the 8-position. This structural alteration enhances its utility in biochemical and biophysical studies, particularly in probing nucleic acid interactions and enzyme mechanisms. The bromine moiety facilitates cross-linking and photoaffinity labeling, making it valuable for studying GTP-binding proteins and polymerase activities. Its stability under physiological conditions allows for precise investigations into nucleotide-dependent processes. Additionally, 8-Br-GTP serves as a substrate analog in enzymatic assays, offering insights into nucleotide selectivity and catalytic mechanisms. Its compatibility with standard biochemical techniques underscores its versatility in research applications.

Guanosine5'-(tetrahydrogen triphosphate), 8-bromo- structure

23197-98-0 structure

Product Name:Guanosine5'-(tetrahydrogen triphosphate), 8-bromo-

CAS No:23197-98-0

MF:C₁₀H₁₅BrN₅O₁₄P₃

MW:602.07648396492

CID:251831

PubChem ID:3082215

Update Time:2025-10-07

Guanosine5'-(tetrahydrogen triphosphate), 8-bromo- Chemical and Physical Properties

Names and Identifiers

- Guanosine5'-(tetrahydrogen triphosphate), 8-bromo-
- [[(2R,3S,4R,5R)-5-(2-amino-1-bromo-6-oxopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- 8- BROMOGUANOSINE- 5'- O- TRIPHOSPHATE ( 8-BR-GTP )
- 8-Bromo-GTP
- 8-bromoguanosine 5'-triphosphate
- 8-bromoguanosine triphosphate
- 8-Br-GTP
- Guanosine 5'-(tetrahydrogen triphosphate), 8-bromo-
- DTXSID10177777
- [[(2R, 3S, 4R, 5R)-5-(2-amino-1-bromo-6-oxopurin-9-yl)-3, 4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- 23197-98-0
- DTXCID70100268
- Inchi： 1S/C10H15BrN5O14P3/c11-16-8(19)4-7(14-10(16)12)15(2-13-4)9-6(18)5(17)3(28-9)1-27-32(23,24)30-33(25,26)29-31(20,21)22/h2-3,5-6,9,17-18H,1H2,(H2,12,14)(H,23,24)(H,25,26)(H2,20,21,22)/t3-,5-,6-,9-/m1/s1
- InChI Key： LFZGZIRXCAZYFU-UUOKFMHZSA-N
- SMILES： BrN1C(N)=NC2=C(C1=O)N=CN2[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)O)O

Computed Properties

Exact Mass: 600.90100
Monoisotopic Mass: 600.90117g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 33
Rotatable Bond Count: 8
Complexity: 964
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -4.8
Topological Polar Surface Area: 286Å²

Experimental Properties

PSA: 328.53000
LogP: -0.99200

Guanosine5'-(tetrahydrogen triphosphate), 8-bromo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B276307-50μl	Guanosine5'-(tetrahydrogen triphosphate), 8-bromo-	23197-98-0	≥95%	50μl	¥1206.90	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B938236-5mg	8-Br-GTP	23197-98-0	≥98%	5mg	￥5,400.00	2022-09-29